1-[(4-Methylphenyl)methyl]-2-thiophen-2-ylbenzimidazole

• IUPAC Name: 1-[(4-methylphenyl)methyl]-2-thiophen-2-ylbenzimidazole
• InChI: InChI=1S/C19H16N2S/c1-14-8-10-15(11-9-14)13-21-17-6-3-2-5-16(17)20-19(21)18-7-4-12-22-18/h2-12H,13H2,1H3
• InChI Key: HWAWAKNXXNWCRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C4=CC=CS4
• Molecular Formula: C19H16N2S
• Molecular Weight: 304.4 g/mol

Description

1-[(4-Methylphenyl)methyl]-2-thiophen-2-ylbenzimidazole, also known as MTB, is a benzimidazole derivative that has been extensively studied for its potential therapeutic applications. MTB has been found to exhibit various biological activities, including anti-inflammatory, antitumor, and antioxidant properties.

Scientific Research Applications

Antioxidant Properties

Synthesis and Antioxidant Properties : Benzimidazole derivatives, including variants similar to the compound , have been synthesized and tested for their antioxidant properties. For instance, a study explored the synthesis of benzimidazole derivatives and their in vitro effects on rat liver microsomal NADPH-dependent lipid peroxidation levels. The most active compound from the study caused significant inhibition of lipid peroxidation, surpassing the effect of butylated hydroxytoluene (BHT), a known antioxidant (Kuş, Ayhan-Kilcigil, Eke, & Iscan, 2004).

Antimicrobial and Molluscicidal Activities

Synthesis, Antimicrobial, and Molluscicidal Activities : Research into benzimidazole derivatives has also extended into their antimicrobial and molluscicidal effects. A series of benzimidazole Schiff’s bases and thiosemicarbazides were synthesized, leading to the preparation of compounds with noted antimicrobial and molluscicidal activities (Nofal, Fahmy, & Mohamed, 2002).

Antibacterial Activity

Synthesis and Antibacterial Activity : Another study focused on synthesizing derivatives of 2-methylbenzimidazole, resulting in compounds with significant antibacterial activity against a variety of bacteria, mold, and yeast. This research highlighted the potential of benzimidazole derivatives in combating microbial infections (Tien, Tran Thi Cam, Bui Manh, & Dang, 2016).

Antiviral Activity Against Hepatitis C Virus

Synthesis and Antiviral Activity : Focusing on antiviral applications, a study synthesized new derivatives of 2-thiobenzimidazole incorporating a triazole moiety. These compounds were tested in vitro for their activity against hepatitis C virus (HCV) and hepatitis B virus (HBV). Notably, two compounds exhibited significant activity against HCV, offering insights into the development of new antiviral agents (Youssif, Mohamed, Salim, Inagaki, Mukai, & Abdu-Allah, 2016).